N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-4,5-dimethoxy-2-nitrobenzamide

• IUPAC Name: N-[4-(3-ethoxypropylsulfamoyl)phenyl]-4,5-dimethoxy-2-nitrobenzamide
• InChI: InChI=1S/C20H25N3O8S/c1-4-31-11-5-10-21-32(27,28)15-8-6-14(7-9-15)22-20(24)16-12-18(29-2)19(30-3)13-17(16)23(25)26/h6-9,12-13,21H,4-5,10-11H2,1-3H3,(H,22,24)
• InChI Key: AYYOXIQLJVJMTM-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC
• Molecular Formula: C20H25N3O8S
• Molecular Weight: 467.5 g/mol

Description

N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-4,5-dimethoxy-2-nitrobenzamide, commonly known as ESI-09, is a small molecule inhibitor that targets the ion channel TRPM7. TRPM7 is a non-selective cation channel that plays a crucial role in various physiological processes such as cell proliferation, migration, and differentiation. ESI-09 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders.

Mechanism of Action

ESI-09 targets the ion channel TRPM7, which plays a crucial role in various physiological processes. TRPM7 is a non-selective cation channel that regulates the influx of calcium and magnesium ions into cells. ESI-09 inhibits the activity of TRPM7 by binding to a specific site on the channel. This leads to a decrease in the influx of calcium and magnesium ions into cells, which in turn affects various cellular processes such as cell proliferation, migration, and differentiation.
Biochemical and Physiological Effects:
ESI-09 has been shown to have various biochemical and physiological effects. In cancer, ESI-09 inhibits the activity of TRPM7, which leads to a decrease in the proliferation and migration of cancer cells. ESI-09 also sensitizes cancer cells to chemotherapy and radiation therapy. In cardiovascular diseases, ESI-09 reduces the incidence of cardiac arrhythmias and improves cardiac function by inhibiting the influx of calcium ions into cardiac cells. In neurological disorders, ESI-09 protects neurons from ischemic injury and improves neurological function by inhibiting the influx of calcium ions into neurons.

Advantages and Limitations for Lab Experiments

ESI-09 has several advantages for lab experiments. It has a well-defined mechanism of action, which makes it an ideal tool for studying the role of TRPM7 in various physiological processes. ESI-09 is also highly selective for TRPM7, which minimizes off-target effects. However, ESI-09 has some limitations for lab experiments. It has low solubility in water, which makes it difficult to use in aqueous solutions. ESI-09 also has low bioavailability, which limits its use in vivo.

Future Directions

There are several future directions for the study of ESI-09. One direction is to optimize the synthesis of ESI-09 to improve its yield and purity. Another direction is to develop more potent and selective TRPM7 inhibitors based on the structure of ESI-09. Further studies are also needed to elucidate the role of TRPM7 in various physiological processes and diseases. In addition, the use of ESI-09 in combination with other therapies, such as chemotherapy and radiation therapy, should be explored further.

Scientific Research Applications

ESI-09 has been extensively studied for its potential therapeutic applications in various diseases. In cancer, ESI-09 has been shown to inhibit the proliferation and migration of cancer cells by targeting TRPM7. ESI-09 has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In cardiovascular diseases, ESI-09 has been shown to reduce the incidence of cardiac arrhythmias and improve cardiac function. In neurological disorders, ESI-09 has been shown to protect neurons from ischemic injury and improve neurological function.